Cas no 5466-33-1 (2-(2,4-dimethylphenyl)quinoline-4-carboxylic acid)
5466-33-1 structure
Product Name:2-(2,4-dimethylphenyl)quinoline-4-carboxylic acid
CAS No:5466-33-1
MF:C18H15NO2
MW:277.317204713821
MDL:MFCD00687594
CID:942439
PubChem ID:230602
Update Time:2025-04-19
2-(2,4-dimethylphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,4-dimethylphenyl)quinoline-4-carboxylic acid
- 2-(2,4-Dimethylphenyl)-4-quinolinecarboxylic acid
- 2-(2,4-dimethylphenyl)quinoline-4-carboxylate
- 2-(2,4-DIMETHYL-PHENYL)-QUINOLINE-4-CARBOXYLIC ACID
- 2-(2,4-Dimethylphenyl)-chinolin-4-carbonsaeure
- 2-(2,4-Dimethyl-phenyl)-chinolin-4-carbonsaeure
- 2-(2',4'-dimethylphenyl)quinoline-4-carboxylic acid
- Nsc25678
- SR-01000412400-1
- CBMicro_024248
- SR-01000412400
- VS-03888
- BIM-0024139.P001
- CCG-11281
- CHEMBL1531480
- AB00649870-06
- MixCom6_001272
- AG-690/36709012
- EN300-06329
- MLS000738044
- SMR000393719
- HMS2764K11
- DB-071884
- STK373938
- Oprea1_513757
- SB71689
- NCGC00315892-01
- Oprea1_860629
- DTXSID40969940
- 5466-33-1
- BBL013612
- Z56923291
- MFCD00687594
- G19246
- CS-0307751
- NSC-25678
- 2-(2,4-Dimethylphenyl)quinoline-4-carboxylicacid
- AKOS000117132
- SCHEMBL8618627
-
- MDL： MFCD00687594
- Inchi： 1S/C18H15NO2/c1-11-7-8-13(12(2)9-11)17-10-15(18(20)21)14-5-3-4-6-16(14)19-17/h3-10H,1-2H3,(H,20,21)
- InChI Key： LQOCMAVPLYTGBG-UHFFFAOYSA-N
- SMILES： OC(C1=CC(C2C=CC(C)=CC=2C)=NC2C=CC=CC=21)=O
Computed Properties
- Exact Mass: 277.11035
- Monoisotopic Mass: 277.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- PSA: 50.19
- LogP: 4.21680
2-(2,4-dimethylphenyl)quinoline-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 014376-1g |
2-(2,4-Dimethylphenyl)quinoline-4-carboxylic acid |
5466-33-1 | 1g |
￡205.00 | 2022-03-01 | ||
| Fluorochem | 014376-5g |
2-(2,4-Dimethylphenyl)quinoline-4-carboxylic acid |
5466-33-1 | 5g |
￡715.00 | 2022-03-01 | ||
| Fluorochem | 014376-10g |
2-(2,4-Dimethylphenyl)quinoline-4-carboxylic acid |
5466-33-1 | 10g |
￡1225.00 | 2022-03-01 | ||
| Chemenu | CM112881-5g |
2-(2,4-dimethylphenyl)quinoline-4-carboxylic acid |
5466-33-1 | 95% | 5g |
$420 | 2021-08-06 | |
| Chemenu | CM112881-10g |
2-(2,4-dimethylphenyl)quinoline-4-carboxylic acid |
5466-33-1 | 95% | 10g |
$720 | 2021-08-06 | |
| Chemenu | CM112881-1g |
2-(2,4-dimethylphenyl)quinoline-4-carboxylic acid |
5466-33-1 | 95% | 1g |
$*** | 2023-05-30 | |
| abcr | AB378029-500 mg |
2-(2,4-Dimethylphenyl)quinoline-4-carboxylic acid |
5466-33-1 | 500MG |
€195.40 | 2022-06-10 | ||
| abcr | AB378029-1 g |
2-(2,4-Dimethylphenyl)quinoline-4-carboxylic acid |
5466-33-1 | 1g |
€239.00 | 2023-04-25 | ||
| abcr | AB378029-5 g |
2-(2,4-Dimethylphenyl)quinoline-4-carboxylic acid |
5466-33-1 | 5g |
€656.50 | 2023-04-25 | ||
| abcr | AB378029-10 g |
2-(2,4-Dimethylphenyl)quinoline-4-carboxylic acid |
5466-33-1 | 10g |
€1074.00 | 2023-04-25 |
2-(2,4-dimethylphenyl)quinoline-4-carboxylic acid Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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